42895-58-9

14-Deoxy-11,12-didehydroandrographolide

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• CAS RN:
• 42895-58-9

• Formula:
• C20H28O4

• InChI:
• InChI=1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5-6,9,15-17,21-22H,1,4,7-8,10-12H2,2-3H3/b6-5+/t15-,16+,17-,19+,20+/m1/s1

• InChIKey:
• XMJAJFVLHDIEHF-CRBRZBHVSA-N

• 14-Deoxy-11,12-didehydroandrographolide is a major bitter diterpene lactone component, isolated from F82:F117Andrographis paniculata. It is commonly used for the treatment of fever and infectious fever-causing diseases.
  14-deoxy-11,12-didehydro Andrographolide is an analog of the natural diterpenoid andrographolide that can be isolated from A. paniculata. It retains the anti-inflammatory, antiallergenic, immuno-stimulatory, antiviral, antioxidant, hepatoprotective, and cardiovascular activities of andrographolide without producing cytotoxicity in KB cells (ED50 >20 µg/ml) that can occur with andrographolide 6.5 µg/ml.
  

2(5H)-Furanone, 3-[2-[decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethyl]-

• CAS RN:
• 4176-97-0; 42895-58-9

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h9,15-17,21-22H,1,4-8,10-12H2,2-3H3

• InChIKey:
• GVRNTWSGBWPJGS-UHFFFAOYSA-N

• 2(5H)-Furanone, 3-[2-[decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethyl]- is a natural product found in Taiwanofungus camphoratus and Andrographis with data available.